Cas no 1415564-70-3 (1-(4-Cyano-3-(trifluoromethyl)phenyl)-3-(3-cyano-4-(trifluoromethyl)phenyl)thiourea)

• Product Name: 1-(4-Cyano-3-(trifluoromethyl)phenyl)-3-(3-cyano-4-(trifluoromethyl)phenyl)thiourea
• CAS No: 1415564-70-3
• MF: C₁₇H₈F₆N₄S
• MW: 414.327642440796
• CID: 4595413
• PubChem ID: 78357917
• Update Time: 2024-11-06

1-(4-Cyano-3-(trifluoromethyl)phenyl)-3-(3-cyano-4-(trifluoromethyl)phenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyano-3-(trifluoromethyl)phenyl)-3-(3-cyano-4-(trifluoromethyl)phenyl)thiourea
• D72172
• Thiourea, N-[3-cyano-4-(trifluoromethyl)phenyl]-N'-[4-cyano-3-(trifluoromethyl)phenyl]-
• Thiourea,N-[3-cyano-4-(trifluoromethyl)phenyl]-N'-[4-cyano-3-(trifluoromethyl)phenyl]-
• AKOS037651479
• CS-M0348
• 1415564-70-3
• Thiourea, N-[3-cyano-4-(trifluoromethyl)phenyl]-Na(2)-[4-cyano-3-(trifluoromethyl)phenyl]-
• 1-[3-cyano-4-(trifluoromethyl)phenyl]-3-[4-cyano-3-(trifluoromethyl)phenyl]thiourea
• CS-16966
• DTXSID101125470
• 1-(4-Cyano-3-(trifluoromethyl)phenyl)-3-(3-cyano-4-(trifluoromethyl)phenyl)thiourea

• Inchi： 1S/C17H8F6N4S/c18-16(19,20)13-4-3-11(5-10(13)8-25)26-15(28)27-12-2-1-9(7-24)14(6-12)17(21,22)23/h1-6H,(H2,26,27,28)
• InChI Key： WYVFCWJDXATHDB-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C(F)(F)F)=C(C#N)C=1)NC1=CC=C(C#N)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 414.03738642g/mol
• Monoisotopic Mass: 414.03738642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas